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Compound Name: Mag-Fura-2 tetrapotassium

Cat. No.: B1146849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mag-Fura-2 is a ratiometric, UV-excitable fluorescent indicator primarily used for measuring

intracellular magnesium concentrations ([Mg²⁺]i).[1] However, its lower affinity for calcium

compared to its parent compound, Fura-2, also makes it a valuable tool for quantifying high

intracellular calcium concentrations ([Ca²⁺]i) that would saturate high-affinity indicators.[1][2]

The ability to combine Mag-Fura-2 with other fluorescent probes opens up exciting possibilities

for multiparameter imaging, allowing for the simultaneous measurement of different ions and

physiological events within the same cell. This provides a more comprehensive understanding

of complex cellular signaling pathways where the interplay between various second

messengers is crucial.

These application notes provide detailed protocols and guidance for combining Mag-Fura-2

with other fluorescent indicators for sodium (SBFI), pH (BCECF), and mitochondrial calcium

(Rhod-2), enabling researchers to perform sophisticated multiparameter live-cell imaging

experiments.
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For successful multiparameter imaging, careful consideration of the spectral properties and ion

affinities of the chosen probes is essential to minimize spectral overlap and ensure accurate

measurement. The following table summarizes key quantitative data for Mag-Fura-2 and its

potential partner probes.
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Probe Target Ion
Excitation
(Ex) Max
(nm)

Emission
(Em) Max
(nm)

Dissociatio
n Constant
(Kd)

Notes

Mag-Fura-2 Mg²⁺
330 (Bound) /

369 (Free)[1]
~511[3]

~1.9 mM for

Mg²⁺[1]

Also binds

Ca²⁺ with a

lower affinity

(~25 µM),

making it

suitable for

high [Ca²⁺]

measurement

s.[2]

SBFI Na⁺
340 (Bound) /

380 (Free)
~500

~11.3 mM (in

135 mM K⁺)

Spectral

properties are

similar to

Fura-2,

requiring

careful filter

selection for

simultaneous

imaging.

BCECF H⁺ (pH)

~505 (pH 7.5)

/ ~439 (pH

6.4)

~535[2] pKa ~6.97[2]

Ratiometric

pH indicator

with

excitation

shift.

Rhod-2 Ca²⁺ ~552 (Bound) ~581 ~570 nM

A red-shifted

indicator that

preferentially

accumulates

in

mitochondria.

[4]
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Mandatory Visualizations
Signaling Pathway: Interplay of Intracellular Ions
The following diagram illustrates a simplified signaling pathway where simultaneous

measurement of cytosolic magnesium/calcium, sodium, and mitochondrial calcium can provide

critical insights. For instance, in neuronal excitotoxicity, excessive glutamate receptor activation

leads to massive Ca²⁺ and Na⁺ influx, disrupting ionic homeostasis and triggering

mitochondrial calcium overload, which can, in turn, affect cellular Mg²⁺ levels and ATP

production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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